![molecular formula C12H8F4O2 B5518759 6-methyl-2-(1,1,2,2-tetrafluoroethyl)-4H-chromen-4-one](/img/structure/B5518759.png)
6-methyl-2-(1,1,2,2-tetrafluoroethyl)-4H-chromen-4-one
Overview
Description
6-methyl-2-(1,1,2,2-tetrafluoroethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C12H8F4O2 and its molecular weight is 260.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 260.04604214 g/mol and the complexity rating of the compound is 378. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antitumor Activity
6-Methyl-2-(1,1,2,2-tetrafluoroethyl)-4H-chromen-4-one, as part of the chromone derivatives family, exhibits significant potential in antitumor applications. A study by Mary, Resmi, and Rad (2021) conducted spectroscopic and computational analyses of chromone derivatives, revealing their higher biological activity compared to antitumor standards like 5-fluorouracil and azathioprine. This was attributed to their molecular geometries and electronic properties, indicating a promising direction for cancer treatment research (Mary, Resmi, & Rad, 2021).
Fluorescence and Metal Interaction
The compound's derivatives also demonstrate interesting fluorescence and metal interaction properties. Gülcan et al. (2022) explored the fluorescence probes based on chromone derivatives, identifying their potential in analytical, environmental, and medicinal chemistry. The study found that substituent effects significantly impact the fluorescence enhancement in the presence of metals, highlighting the compound's utility in spectrofluorometry (Gülcan et al., 2022).
Synthesis and Chemical Reactions
Further, research by Sosnovskikh and Usachev (2002) explored the synthesis of chroman-4-ones, closely related to this compound. Their work provided insights into the efficient synthesis and potential applications of these compounds in various chemical and pharmaceutical contexts (Sosnovskikh & Usachev, 2002).
Medicinal Chemistry and Drug Development
In medicinal chemistry, the derivatives of this compound hold potential for drug development. Research has indicated their utility in creating novel compounds with potential therapeutic applications, such as in the treatment of cancer and other diseases. Studies like those by Bian et al. (2013) and Kirillov et al. (2012) have contributed to understanding the synthesis and biological activities of these derivatives (Bian et al., 2013), (Kirillov et al., 2012).
Properties
IUPAC Name |
6-methyl-2-(1,1,2,2-tetrafluoroethyl)chromen-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F4O2/c1-6-2-3-9-7(4-6)8(17)5-10(18-9)12(15,16)11(13)14/h2-5,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXAYRWXOLJKSPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=CC2=O)C(C(F)F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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